Cas no 812-13-5 (dimethylphosphoramidothioic difluoride)

812-13-5 structure
Product name:dimethylphosphoramidothioic difluoride
CAS No:812-13-5
MF:C2H6F2NPS
MW:145.111306667328
CID:1802054
dimethylphosphoramidothioic difluoride Chemical and Physical Properties
Names and Identifiers
-
- dimethylphosphoramidothioic difluoride
- phosphoramidothioic difluoride, N,N-dimethyl-
- Phosphoramidothioic difluoride, dimethyl- (6CI,7CI,8CI,9CI)
-
- Inchi: 1S/C2H6F2NPS/c1-5(2)6(3,4)7/h1-2H3
- InChI Key: CSJCDPRTTZJMGG-UHFFFAOYSA-N
- SMILES: P(N(C)C)(=S)(F)F
Computed Properties
- Exact Mass: 144.993
- Monoisotopic Mass: 144.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.298
- Boiling Point: 116.4°C at 760 mmHg
- Flash Point: 24.2°C
- Refractive Index: 1.44
- pka: -8.80±0.70(Predicted)
dimethylphosphoramidothioic difluoride Related Literature
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Song-Bo Lu,Hongxin Chai,Jas S. Ward,Mao Quan,Jin Zhang,Kari Rissanen,Ray Luo Chem. Commun., 2020,56, 888-891
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
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Youngjin Ham,Nathan J. Fritz,Gayea Hyun,Young Bum Lee,Jong Seok Nam,Il-Doo Kim Energy Environ. Sci., 2021,14, 5894-5902
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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